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Compound of Interest

3-Bromo-4-
Compound Name:
(dimethylamino)benzamide

Cat. No.: B12987907

Get Quote

Part 1: Compound Identity & Physicochemical
Profiling

As a specialized intermediate in the synthesis of kinase inhibitors (e.g., FGFR1, Bcr-Abl), 3-
Bromo-4-(dimethylamino)benzamide is often not listed in standard commercial SDS
databases with full toxicological data. Consequently, this guide utilizes Read-Across Toxicology,
deriving safety parameters from its structural analogs: 3-Bromo-4-(dimethylamino)benzoic acid

and 3-Bromo-4-(methylamino)benzamide.

Chemical Identification
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Parameter

Detail

Chemical Name

3-Bromo-4-(dimethylamino)benzamide

IUPAC Name

3-bromo-4-(dimethylamino)benzamide

Molecular Formula

Molecular Weight

243.10 g/mol

CAS Number (Analog)

Not widely listed.[1][2] (Ref: Acid precursor CAS
220844-83-7 [1])

Physical State

Solid (Predicted: White to pale yellow crystalline

powder)

Solubility

Soluble in DMSO, DMF; Sparingly soluble in

Methanol; Insoluble in Water

Structural Logic & Reactivity

The compound features a benzamide core stabilized by a dimethylamino electron-donating

group (EDG) and a bromine atom.

o Reactivity: The amide functionality is stable but susceptible to hydrolysis under strong

acidic/basic conditions (releasing ammonia). The aryl bromide is a handle for palladium-

catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), making this a high-value

scaffold.

» Safety Implication: The dimethylamino group increases lipophilicity, potentially enhancing

skin absorption compared to the naked benzamide.

Part 2: Hazard Identification & Risk Assessment

(Read-Across)

GHS Classification (Predicted)

Based on the "Read-Across" analysis of 3-Bromo-4-(dimethylamino)benzoic acid and general

halogenated benzamides [2, 3], the following GHS classifications are assigned:

© 2026 BenchChem. All rights reserved.

2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/103841364
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-_dimethylamino_benzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12987907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Cat4 H302: Harmful if swallowed.
Skin Corrosion/Irritation Cat2 H315: Causes skin irritation.

H319: Causes serious eye

Serious Eye Damage/Irritation Cat 2A o
irritation.

H335: May cause respiratory

STOT - Single Exposure Cat3 o
irritation.

The "Why" Behind the Hazards

o H315/H319 (Irritation): The benzamide moiety, combined with the basicity of the
dimethylamino group, creates a localized pH shift upon contact with mucous membranes,
leading to irritation.

o H302 (Oral Toxicity): Halogenated aromatics often interfere with metabolic pathways in the
liver. While not acutely fatal in small doses, they are treated as "Harmful" to enforce strict
hygiene.

Visualization: Read-Across Safety Logic

The following diagram illustrates how safety data was extrapolated from validated analogs to
generate this profile.
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ANALOG 1: Benzoic Acid Derivative
(CAS 220844-83-7)
Data: Skin/Eye Irritant

ANALOG 2: Methylamino Benzamide
(CAS 1369885-42-6)
Data: Acute Tox 4

\

FUNCTIONAL GROUP ANALYSIS
-CONH2 (Amide): Stable
-Br (Halogen): Lipophilic
-N(Me)2: Basic/Permeation Enhancer

TARGET COMPOUND
3-Bromo-4-(dimethylamino)benzamide
(Unknown Toxicity)

Assigned Profile / Synthesis of Data

PREDICTED PROFILE

Warning: Irritant (H315, H319)
Harmful if Swallowed (H302)

Click to download full resolution via product page

Figure 1: Read-Across Toxicology Logic. Safety profile derived by synthesizing data from the
acid precursor and methylamino analog.

Part 3: Safe Handling Protocol (Self-Validating
System)

As a Senior Application Scientist, | recommend treating this compound as Occupational
Exposure Band (OEB) 3 (

) until specific potency data is available. This protocol is designed to be self-validating: if a step
fails (e.g., visual dust generation), the system halts.

Engineering Controls

¢ Primary: Chemical Fume Hood (Face velocity > 0.5 m/s).

« Secondary: HEPA-filtered balance enclosure for weighing quantities > 100 mg.
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Personal Protective Equipment (PPE) Matrix

o Respiratory: N95 (minimum) or P100 respirator if working outside a hood (not
recommended).

o Dermal: Nitrile gloves (Double gloving recommended; 0.11 mm thickness minimum).

e Ocular: Chemical splash goggles (Safety glasses are insufficient for powders that may act as
irritants).

Experimental Workflow: Weighing & Solubilization

This workflow minimizes dust exposure, the primary vector for solid intermediates.

Preparation: Place a tared vial inside the balance enclosure.

Transfer: Use a disposable antistatic spatula. Do not pour.

Solubilization (The Critical Step):
o Add solvent (DMSO/DMF) immediately after weighing to suppress dust.

o Self-Validation Check: If the solution turns cloudy or precipitates unexpectedly, verify pH.
Hydrolysis of the amide may have occurred (smell of ammonia indicates degradation).

Decontamination: Wipe the balance area with a methanol-dampened tissue. Dispose of the

tissue as hazardous solid waste.

Visualization: Safe Handling Decision Tree

Standard Fume Hood

- Weidhi Add Solvent (DMSO/DMF)
: Weighi

No (Cloudy/Ammonia Odor)

HEPA Balance Enclosure

STOP: Check Purity/Hydrolysis

Click to download full resolution via product page
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Figure 2: Safe Handling Workflow. A logic gate for engineering controls based on quantity and
visual validation of solution stability.

Part 4: Emergency Response & Disposal
First Aid Measures

« Inhalation: Move to fresh air. If breathing is difficult, oxygen. Mechanism: The dimethylamino
group can cause bronchospasm in sensitized individuals.

» Skin Contact: Wash with soap and water for 15 minutes. Do not use ethanol; it may enhance
transdermal absorption of the lipophilic bromide.

» Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses.

Fire-Fighting Measures

» Media: Dry chemical, CO2, or water spray.

e Hazardous Combustion Products: Emits toxic fumes of Hydrogen Bromide (HBr), Nitrogen
Oxides (NOx), and Carbon Monoxide. Firefighters must wear SCBA.

Disposal Considerations

» Waste Stream: Halogenated Organic Waste.

e Protocol: Dissolve in a combustible solvent (e.g., acetone) and incinerate in a licensed
chemical incinerator equipped with an afterburner and scrubber (to neutralize HBr).

o Environmental Note: Do not release into drains. Halogenated aromatics are persistent [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CC(C)(C)OC(=O)NC(Cclcce(ccl)C(F)F)C(0)=0 | C15H19F2NO4 | CID 103841364 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 2. 3-Bromo-4-(dimethylamino)benzaldehyde | CO9H10BrNO | CID 98641 - PubChem
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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